Cas no 1805355-33-2 (Ethyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate)

Ethyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate is a fluorinated pyridine derivative with a cyano and difluoromethyl substituent, offering unique reactivity and structural versatility in synthetic chemistry. The presence of fluorine atoms enhances its electron-withdrawing properties, making it valuable for applications in agrochemical and pharmaceutical intermediates. The ethyl ester group improves solubility and facilitates further functionalization. Its distinct substitution pattern allows selective modifications, enabling the synthesis of complex heterocyclic compounds. This compound is particularly useful in the development of bioactive molecules due to its ability to influence metabolic stability and binding affinity. Proper handling and storage are required due to its sensitivity to moisture and reactive conditions.

Ethyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate structure

1805355-33-2 structure

Product Name:Ethyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate

CAS No:1805355-33-2

MF:C₁₁H₉F₃N₂O₂

MW:258.196573019028

CID:4871887

Update Time:2025-10-30

Ethyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate
- Inchi： 1S/C11H9F3N2O2/c1-2-18-9(17)3-6-8(4-15)16-5-7(12)10(6)11(13)14/h5,11H,2-3H2,1H3
- InChI Key： NPHGTHXKSNMLNO-UHFFFAOYSA-N
- SMILES： FC1=CN=C(C#N)C(=C1C(F)F)CC(=O)OCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 342
XLogP3: 1.8
Topological Polar Surface Area: 63

Ethyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029047345-1g	Ethyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate	1805355-33-2	97%	1g	$1,475.10	2022-04-01

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Additional information on Ethyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate

Research Brief on Ethyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate (CAS: 1805355-33-2)

Ethyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate (CAS: 1805355-33-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, including a cyano group, difluoromethyl group, and a fluorine atom, which contribute to its potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its applications in the development of novel therapeutics, particularly in the areas of oncology and infectious diseases.

The synthesis of Ethyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate involves a multi-step process that includes the introduction of the difluoromethyl group and subsequent functionalization of the pyridine ring. Researchers have optimized the synthetic route to improve yield and purity, making it more accessible for large-scale production. The compound's stability under various conditions has also been investigated, with findings suggesting its suitability for further derivatization and incorporation into drug candidates.

In recent preclinical studies, Ethyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate has shown promising activity as a building block for kinase inhibitors. Kinases are a critical target class in cancer therapy, and the incorporation of fluorinated pyridine moieties has been shown to enhance the binding affinity and selectivity of these inhibitors. For instance, derivatives of this compound have demonstrated potent inhibition of specific kinases involved in tumor growth and metastasis, highlighting its potential in oncology drug development.

Beyond its role in kinase inhibitors, Ethyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate has also been explored for its antimicrobial properties. The presence of fluorine atoms in the molecule is known to improve pharmacokinetic properties, such as metabolic stability and membrane permeability, which are crucial for antimicrobial agents. Preliminary studies have reported activity against a range of bacterial and fungal pathogens, suggesting its utility in addressing the growing challenge of antimicrobial resistance.

Despite these promising findings, further research is needed to fully elucidate the therapeutic potential of Ethyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate and its derivatives. Current efforts are focused on optimizing its chemical structure to enhance efficacy and reduce potential toxicity. Additionally, in vivo studies are underway to evaluate its pharmacokinetic and pharmacodynamic profiles, which will be critical for advancing it into clinical trials.

In conclusion, Ethyl 2-cyano-4-(difluoromethyl)-5-fluoropyridine-3-acetate (CAS: 1805355-33-2) represents a versatile and valuable intermediate in medicinal chemistry. Its unique structural attributes and demonstrated biological activities make it a compelling candidate for further investigation in drug discovery. As research progresses, this compound is expected to play a pivotal role in the development of next-generation therapeutics for cancer and infectious diseases.